Bicyclo[2.2.2]oct-5-ene-2-carboxaldehyde

• IUPAC Name: bicyclo[2.2.2]oct-5-ene-2-carbaldehyde
• InChI: InChI=1S/C9H12O/c10-6-9-5-7-1-3-8(9)4-2-7/h1,3,6-9H,2,4-5H2
• InChI Key: KCHFYKPIADOPBJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C=CC1CC2C=O
• Molecular Formula: C9H12O
• DSSTOX Substance ID: DTXSID90500302
• Molecular Weight: 136.19 g/mol
• CAS RN: 38259-00-6

Description

Bicyclo[2.2.2]oct-5-ene-2-carboxaldehyde (BCOA) is an important organic compound in the field of organic synthesis. It is a colorless liquid with a boiling point of 86-87 °C and is widely used in the production of a variety of products. BCOA is used in the synthesis of pharmaceuticals, agrochemicals, dyes, and other organic compounds. It is also used in the production of polymers and other materials.

Scientific Research Applications

Polymer Synthesis and Alternating Ring-Opening Metathesis Polymerization (AROMP)

Bicyclo[2.2.2]oct-5-ene-2-carboxaldehyde and its derivatives have been utilized in polymer chemistry, particularly in the development of novel monomers for alternating ring-opening metathesis polymerization (AROMP). This process involves the creation of polymers through the alternating reaction of different monomers, such as cyclohexene and this compound. These polymers exhibit unique characteristics like regioregularity, offering potential applications in material science and engineering (Chen, Li, & Sampson, 2018).

Natural Product Synthesis

In the field of organic synthesis, this compound plays a critical role in the synthesis of chiral bicyclo[2.2.2]oct-5-en-2-ones. These compounds are crucial intermediates in the synthesis of various natural products and pharmaceuticals. Their synthesis often involves intricate reactions like carbohydrate-templated asymmetric Diels-Alder reactions, highlighting the compound's versatility in enabling complex molecular constructions (Luo et al., 2008).

Photochemical Reactions in Sesquiterpene Synthesis

This compound has been studied in photochemical reactions, particularly in the context of synthesizing sesquiterpenes like sesquicarene and sirenin. Through photochemical reactions, this compound can be transformed into other complex structures, demonstrating its utility in the synthesis of biologically active natural products (Katayama et al., 1997).

Gradient Copolymer Preparation

Research has also explored the use of this compound in preparing gradient copolymers. These copolymers, created from alternating ring-opening metathesis of different monomers, have unique properties that can be tuned for specific applications, such as in coatings, adhesives, and advanced material fabrication (Boadi & Sampson, 2021).

Mechanism of Action

The mechanism of action of “Bicyclo[2.2.2]oct-5-ene-2-carboxaldehyde” is not clear from the available literature. It’s likely that its reactivity is influenced by the presence of the carbonyl group and the bicyclic system.

Safety and Hazards

“Bicyclo[2.2.2]oct-5-ene-2-carboxaldehyde” is classified as a combustible liquid (Hazard Statement: H227). Precautionary measures include avoiding heat/sparks/open flames/hot surfaces and wearing protective gloves/eye protection/face protection. In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.